Cas no 1628759-75-0 (KMN-80)

• Product Name: KMN-80
• CAS No: 1628759-75-0
• MF: C₂₁H₃₃NO₄
• MW: 363.491026639938
• CID: 4609814
• Update Time: 2023-11-20

KMN-80 Chemical and Physical Properties

Names and Identifiers

• KMN-80
• 7-[(2R)-2-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-5-oxopyrrolidin-1-yl]heptanoic acid
• 7-((R)-2-((3S,4S,E)-3-hydroxy-4-methylnon-1-en-6-yn-1-yl)-5-oxopyrrolidin-1-yl)heptanoicacid
• BDBM50521600

• Inchi： 1S/C21H33NO4/c1-3-4-7-10-17(2)19(23)14-12-18-13-15-20(24)22(18)16-9-6-5-8-11-21(25)26/h12,14,17-19,23H,3,5-6,8-11,13,15-16H2,1-2H3,(H,25,26)/b14-12+/t17-,18-,19+/m0/s1
• InChI Key： CBIUADIJQPJQEZ-VIDOSBHOSA-N
• SMILES： O=C1CC[C@H](/C=C/[C@H]([C@@H](C)CC#CCC)O)N1CCCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 543
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids